Cas no 868211-46-5 (Cyclobutanecarboxylic acid, 1-(2-bromoethyl)-, ethyl ester)

• Product Name: Cyclobutanecarboxylic acid, 1-(2-bromoethyl)-, ethyl ester
• CAS No: 868211-46-5
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 1857220
• PubChem ID: 67110949
• Update Time: 2025-04-21

Cyclobutanecarboxylic acid, 1-(2-bromoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(2-bromoethyl)-, ethyl ester
• WCUVHYUQPYLVMG-UHFFFAOYSA-N
• 1-(2-Bromo-ethyl)-cyclobutanecarboxylic acid ethyl ester
• DB-124664
• 868211-46-5
• SCHEMBL1659167

• Inchi： 1S/C9H15BrO2/c1-2-12-8(11)9(6-7-10)4-3-5-9/h2-7H2,1H3
• InChI Key： WCUVHYUQPYLVMG-UHFFFAOYSA-N
• SMILES： BrCCC1(C(=O)OCC)CCC1

Computed Properties

• Exact Mass: 234.02554Da
• Monoisotopic Mass: 234.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų